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Compound of Interest

Compound Name: Benzene, 1-butyl-4-methoxy-

Cat. No.: B097505

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive evaluation of 4-butylanisole for use as a fragrance ingredient in
cosmetic formulations, focusing on safety assessment, particularly skin sensitization potential.

Introduction

4-Butylanisole (also known as 4-tert-butylanisole or p-tert-butylanisole) is an aromatic
compound utilized in the fragrance industry for its distinct scent profile.[1][2] As with all
cosmetic ingredients, a thorough safety and toxicological assessment is imperative to ensure
consumer safety. A critical endpoint for fragrance ingredients is their potential to cause skin
sensitization, leading to allergic contact dermatitis.[3][4]

These application notes provide a summary of the known properties of 4-butylanisole and
detail the standardized in chemico and in vitro protocols required to evaluate its skin
sensitization potential and cytotoxicity. The methodologies are based on internationally
recognized OECD guidelines, which are fundamental for regulatory submissions and robust
safety assessments in the absence of animal testing.[5][6]

Physicochemical Properties of 4-Butylanisole

A summary of the key physicochemical properties of 4-butylanisole is presented in Table 1.
This information is crucial for designing and interpreting toxicological assays.
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Property Value Reference
CAS Number 5396-38-3 [718]
Molecular Formula C11H160 [9]
Molecular Weight 164.24 g/mol [7119]
Appearance Clear C(.)Iorless to slightly 1]

yellow liquid
Density 0.938 g/mL at 25 °C [71[8]
Boiling Point 80 °C at 1.5 mm Hg [10]
Melting Point 18 °C [10]
Refractive Index n20/D 1.503 [71[8]

Safety and Toxicological Profile
Skin Sensitization Hazard

Safety Data Sheets (SDS) for products containing 4-tert-butylanisole classify it as a Skin
Sensitizer (Category 1) with the hazard statement H317: "May cause an allergic skin reaction".
[5] This classification indicates that the substance is recognized as having the potential to elicit
skin sensitization in humans. However, publicly available quantitative data from validated non-
animal test methods to further characterize this potential are limited.

Quantitative Data Summary

A comprehensive literature search did not yield specific quantitative data for 4-butylanisole from
the standard in chemico and in vitro assays for skin sensitization and cytotoxicity. The following
tables are provided as templates for researchers to populate upon experimental investigation.

Table 2: In Chemico & In Vitro Skin Sensitization Data for 4-Butylanisole (Template)
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Assay Endpoint Result Classification Reference
Mean Cys/Lys %  Data not Data not
DPRA _ _ _
Depletion available available
) Data not Data not
KeratinoSens™ EC1.5 (uM) ) )
available available
Data not Data not
Imax ] ]
available available
EC150 (CD86) Data not Data not
h-CLAT , .
(ng/mL) available available
EC200 (CD54) Data not Data not
(ug/mL) available available
Data not Data not
CV75 (ug/mL) ) )
available available

Table 3: In Vitro Cytotoxicity Data for 4-Butylanisole (Template)

Cell Line Assay Endpoint Result Reference
HaCaT Data not
_ MTT IC50 (UM) .
(Keratinocytes) available
THP-1 o ] Data not
Propidium lodide  CV75 (ug/mL) ]
(Monocytes) available

Experimental Protocols

The following protocols are detailed methodologies for key experiments to determine the skin
sensitization potential and cytotoxicity of 4-butylanisole. These protocols are aligned with
OECD Test Guidelines.

Direct Peptide Reactivity Assay (DPRA) - OECD TG 442C

This in chemico assay evaluates the reactivity of a test chemical with synthetic peptides
containing cysteine and lysine, mimicking the covalent binding to skin proteins, which is the
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molecular initiating event in skin sensitization.[11]

Objective: To determine the peptide depletion potential of 4-butylanisole.

Materials:

4-Butylanisole
» Acetonitrile (ACN)
e Cysteine-containing peptide (Ac-RFAACAA-COOH)
e Lysine-containing peptide (Ac-RFAAKAA-COOH)
e Phosphate buffer (pH 7.5)
o Ammonium acetate buffer (pH 10.2)
e HPLC system with UV detector
Procedure:
e Preparation of Solutions:
o Prepare a 100 mM solution of 4-butylanisole in acetonitrile.
o Prepare a 0.667 mM solution of the cysteine peptide in phosphate buffer.
o Prepare a 0.667 mM solution of the lysine peptide in ammonium acetate buffer.
* Incubation:

o For the cysteine peptide, mix the peptide solution, acetonitrile, and 4-butylanisole solution
to achieve a final peptide concentration of 0.5 mM and a 4-butylanisole-to-peptide molar
ratio of 1:10.

o For the lysine peptide, mix the peptide solution and 4-butylanisole solution to achieve a
final peptide concentration of 0.5 mM and a 4-butylanisole-to-peptide molar ratio of 1:50.
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o Prepare reference controls containing the peptide and solvent (acetonitrile) without the
test chemical.

o Incubate all samples in the dark at 25°C for 24 hours.

e HPLC Analysis:
o Analyze the samples using a reverse-phase HPLC system with UV detection at 220 nm.

o Quantify the peak area of the remaining cysteine and lysine peptides in both the 4-
butylanisole-treated samples and the reference controls.

e Data Analysis:

o Calculate the percent peptide depletion for both cysteine and lysine using the following
formula: Percent Depletion = [1 - (Peak Area of Test Sample / Peak Area of Reference
Control)] * 100

o Calculate the mean percent depletion from triplicate measurements.

o Classify the reactivity based on the mean cysteine and lysine depletion according to the
OECD TG 442C prediction model.[12]

KeratinoSens™ Assay - OECD TG 442D

This in vitro assay uses a transgenic human keratinocyte cell line (HaCaT) to assess the
activation of the Keap1-Nrf2-ARE pathway, a key event in skin sensitization.[13]

Objective: To determine if 4-butylanisole induces the Keapl-Nrf2-ARE pathway in
keratinocytes.

Materials:
o KeratinoSens™ cell line
e DMEM culture medium with supplements

e 4-Butylanisole
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e Dimethyl sulfoxide (DMSO)

o Cinnamic aldehyde (positive control)

» Luciferase assay substrate

o MTT reagent (for cytotoxicity assessment)

o 96-well cell culture plates

e Luminometer and spectrophotometer

Procedure:

e Cell Culture:
o Culture KeratinoSens™ cells in DMEM supplemented with 10% FBS and geneticin.
o Seed 10,000 cells per well in 96-well plates and incubate for 24 hours.

o Test Chemical Exposure:

o

Prepare a stock solution of 4-butylanisole in DMSO.

Perform serial dilutions in culture medium to obtain 12 final test concentrations (e.g., from
0.98 to 2000 puM). The final DMSO concentration should be 1%.

[e]

[e]

Prepare wells with solvent control (1% DMSOQO) and positive control (cinnamic aldehyde at
various concentrations).

[e]

Replace the cell culture medium with the prepared test solutions and incubate for 48
hours. Prepare parallel plates for cytotoxicity assessment.

 Luciferase Activity Measurement:
o After incubation, wash the cells and lyse them.

o Measure the luminescence in each well after adding the luciferase substrate using a
luminometer.
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o Cytotoxicity Assessment (MTT Assay):
o In the parallel plates, incubate the cells with MTT solution.
o Solubilize the formazan crystals and measure the absorbance at 570 nm.
e Data Analysis:
o Calculate the fold induction of luciferase activity relative to the solvent control.
o Calculate cell viability relative to the solvent control.
o A positive result is recorded if:

The luciferase induction is = 1.5-fold.

The ECL1.5 value (concentration at which induction reaches 1.5-fold) is < 1000 pM.

Cell viability is > 70% at the EC1.5 concentration.

These criteria are met in at least two of three independent runs.[14]

MTT Cytotoxicity Assay on HaCaT Cells

This assay assesses the effect of 4-butylanisole on the viability of human keratinocytes.

Objective: To determine the concentration of 4-butylanisole that reduces the viability of HaCaT
cells by 50% (IC50).

Materials:

HaCaT cell line

DMEM culture medium with supplements

4-Butylanisole

DMSO
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or isopropanol with HCI)

96-well cell culture plates

Spectrophotometer
Procedure:
o Cell Seeding:

o Seed HaCaT cells into 96-well plates at a density of 1 x 10 cells/well and incubate for 24
hours.[15]

e Compound Treatment:

o Prepare serial dilutions of 4-butylanisole in culture medium from a DMSO stock. Ensure
the final DMSO concentration is non-toxic (typically < 0.5%).

o Include untreated and solvent controls.

o Replace the medium with the test solutions and incubate for a specified period (e.g., 24 or
48 hours).

e MTT Assay:
o Remove the treatment medium and add fresh medium containing MTT (e.g., 0.5 mg/mL).
o Incubate for 2-4 hours at 37°C to allow formazan crystal formation.

o Remove the MTT solution and add a solubilization solution to dissolve the formazan
crystals.

e Absorbance Measurement:
o Measure the absorbance at a wavelength of 570 nm using a microplate reader.

e Data Analysis:
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o Calculate the percentage of cell viability for each concentration relative to the solvent
control.

o Plot a dose-response curve (cell viability vs. concentration of 4-butylanisole).

o Determine the IC50 value from the curve using non-linear regression analysis.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for skin sensitization testing and
the underlying biological pathway.

Experimental Workflow for Skin Sensitization Assessment

Test Substance:

4-Butylanisole

KE1: Protein Reactivity KE2: Keratinocyte Activation KE3: Dendritic Cell Activation Cytotoxicity Assessment
(DPRA - OECD TG 442C) (KeratinoSens™ - OECD TG 442D) (h-CLAT - OECD TG 442E) (MTT Assay)

Data Integration & Hazard Assessment
(e.g., 2-out-of-3 Approach)

Skin Sensitizer Classification
(GHS Category)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b097505?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Caption: Experimental workflow for assessing the skin sensitization potential of a test

substance.

Adverse Outcome Pathway (AOP) for Skin Sensitization

Molecular Initiating Event (MIE)
Covalent Binding to Skin Proteins

[DPRA assesses this

Key Event 2
Keratinocyte Activation &
Nrf2-ARE Pathway

[KeratinoSens™ assesses this

Key Event 3
Dendritic Cell Activation

h-CLAT assesses this

Key Event 4
T-Cell Proliferation & Activation

Adverse Outcome
Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: The Adverse Outcome Pathway (AOP) for skin sensitization and associated in vitro

assays.

Conclusion
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4-Butylanisole is classified as a skin sensitizer. To conduct a thorough quantitative risk
assessment for its use in cosmetic products, robust experimental data from validated non-
animal methods are required. The protocols provided herein for the DPRA, KeratinoSens™,
and MTT assays offer a standardized framework for generating the necessary data to
characterize its sensitization potential and cytotoxic profile. This information is essential for
establishing safe use levels in cosmetic formulations and for regulatory compliance. Further
research is warranted to generate specific data for 4-butylanisole and to investigate the
underlying molecular mechanisms of its sensitizing activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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